
Compound Profile: 1-Bromo-4-
(methoxymethyl)benzene

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
1-Bromo-4-

(methoxymethyl)benzene

Cat. No.: B072038 Get Quote

1-Bromo-4-(methoxymethyl)benzene, also known as 4-Bromobenzyl methyl ether, is an

aromatic compound with the chemical formula C₈H₉BrO.[1][2] Its structure consists of a

benzene ring substituted with a bromo group and a methoxymethyl group at the para position.

This substitution pattern imparts specific chemical reactivity and physical properties that are

crucial for its application in various synthetic pathways.

Physicochemical Properties
A summary of the key physicochemical properties of 1-Bromo-4-(methoxymethyl)benzene is

presented in the table below. These parameters are fundamental for its handling, purification,

and use in chemical reactions.
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Property Value Source(s)

CAS Number 1515-88-4 [1][2][3]

Molecular Formula C₈H₉BrO [1][2][3]

Molecular Weight 201.06 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point 110-112 °C at 8 mmHg [1]

Melting Point -15 °C [1]

Density 1.406 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.5470

Flash Point 106 °C (223.0 °F) - closed cup [1]

The Critical Parameter: Boiling Point Determination
The boiling point is a critical physical constant for a liquid, indicating its volatility and the

temperature at which its vapor pressure equals the surrounding atmospheric pressure. For 1-
Bromo-4-(methoxymethyl)benzene, the literature reports a boiling point of 110-112 °C at a

reduced pressure of 8 mmHg.[1] This suggests that the compound is susceptible to

decomposition at its normal boiling point under atmospheric pressure, making vacuum

distillation the preferred method for purification.

Rationale for Vacuum Distillation
The choice to determine the boiling point under reduced pressure is a deliberate experimental

decision rooted in the chemical nature of the compound. Many organic molecules, particularly

those with functional groups that can be sensitive to high temperatures, may decompose,

oxidize, or undergo side reactions when heated to their atmospheric boiling points. By reducing

the pressure, the boiling point is significantly lowered, allowing for distillation at a temperature

that preserves the integrity of the molecule. This is a cornerstone of ensuring the purity and

identity of the substance, which is paramount in research and drug development.
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Experimental Protocol for Boiling Point Determination
under Reduced Pressure
The following protocol outlines a robust method for determining the boiling point of 1-Bromo-4-
(methoxymethyl)benzene. This procedure is designed to be self-validating by incorporating

precise control and measurement of both temperature and pressure.

Materials:

1-Bromo-4-(methoxymethyl)benzene (crude or to be purified)

Distillation flask (round-bottom flask)

Distillation head with a thermometer adapter

Condenser (Liebig or Graham)

Receiving flask

Vacuum adapter

Calibrated thermometer

Manometer (for pressure measurement)

Vacuum pump

Heating mantle with a stirrer

Boiling chips or a magnetic stir bar

Inert gas source (e.g., Nitrogen or Argon)

Procedure:

Apparatus Setup: Assemble the vacuum distillation apparatus as depicted in the workflow

diagram below. Ensure all glass joints are properly sealed with vacuum grease to maintain a

stable vacuum.
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Sample Preparation: Place a magnetic stir bar or boiling chips into the distillation flask and

add the 1-Bromo-4-(methoxymethyl)benzene sample. The flask should not be more than

two-thirds full.

System Evacuation: Connect the vacuum pump to the system via the vacuum adapter.

Slowly and carefully evacuate the system to the desired pressure, in this case,

approximately 8 mmHg. Monitor the pressure using a calibrated manometer.

Heating and Distillation: Once the target pressure is stable, begin heating the distillation flask

gently using the heating mantle. The stirring should be active to ensure smooth boiling.

Temperature Reading: Observe the temperature on the thermometer placed in the distillation

head. The boiling point is recorded as the temperature at which the vapor and liquid are in

equilibrium, characterized by a steady condensation of the liquid on the thermometer bulb

and a constant temperature reading.

Data Collection: Record the stable temperature reading and the corresponding pressure. For

1-Bromo-4-(methoxymethyl)benzene, this should be in the range of 110-112 °C at 8

mmHg.[1]

Conclusion of Distillation: Once the distillation is complete, turn off the heater and allow the

system to cool down to room temperature before slowly releasing the vacuum.

Experimental Workflow Diagram

Apparatus Setup Distillation Procedure Post-Distillation

Assemble Vacuum
Distillation Apparatus

Add Sample and
Boiling Chips to Flask

Evacuate System
to 8 mmHg

Gentle Heating
with Stirring

Observe Vapor-Liquid
Equilibrium

Record Stable Temperature
and Pressure

Cool System to
Room Temperature

Slowly Release
Vacuum

Collect Purified
Product

Click to download full resolution via product page

Caption: Workflow for the determination of the boiling point of 1-Bromo-4-
(methoxymethyl)benzene under reduced pressure.
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Purification via Vacuum Distillation
The purity of a substance is a critical factor that can significantly influence its physical

properties, including the boiling point. Impurities can either elevate or depress the boiling point.

Therefore, purification of 1-Bromo-4-(methoxymethyl)benzene is often a necessary precursor

to its use in synthesis. The same vacuum distillation setup used for boiling point determination

is the primary method for its purification.

Purification Protocol
The protocol for purification is an extension of the boiling point determination. The key

difference is the collection of fractions.

Initial Setup and Distillation: Follow steps 1-4 of the boiling point determination protocol.

Fraction Collection: As the distillation begins, discard the initial fraction (forerun), which may

contain more volatile impurities.

Main Fraction: Collect the fraction that distills at a constant temperature and pressure (110-

112 °C at 8 mmHg). This is the purified 1-Bromo-4-(methoxymethyl)benzene.

Final Fraction: As the distillation nears completion, the temperature may start to rise,

indicating the presence of less volatile impurities. Stop the distillation before these impurities

co-distill with the product.

Characterization: The purity of the collected fraction should be confirmed by analytical

techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR)

spectroscopy.

Purification Workflow Diagram
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Caption: A logical workflow for the purification of 1-Bromo-4-(methoxymethyl)benzene via

vacuum distillation.

Safety and Handling
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1-Bromo-4-(methoxymethyl)benzene is classified as an irritant. It is harmful if swallowed,

causes skin irritation, and serious eye irritation, and may cause respiratory irritation.[4]

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, should be worn when handling this chemical. All work should be conducted in a well-

ventilated fume hood.

Conclusion
This technical guide has provided a detailed examination of the boiling point of 1-Bromo-4-
(methoxymethyl)benzene, a crucial parameter for its purification and application. The

rationale behind using vacuum distillation for both boiling point determination and purification

has been explained, emphasizing the importance of preserving the compound's integrity. The

provided protocols and diagrams serve as a practical resource for scientists and researchers

working with this versatile synthetic intermediate. Adherence to these methodologies will

ensure the reliable and safe use of 1-Bromo-4-(methoxymethyl)benzene in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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